Cas no 5127-97-9 (1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate)
![1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate structure](https://www.kuujia.com/scimg/cas/5127-97-9x500.png)
5127-97-9 structure
Product name:1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate
1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate Chemical and Physical Properties
Names and Identifiers
-
- 1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate
- 5127-97-9
- AGN-PC-0JO4GB
- DTXSID40410482
-
- Inchi: InChI=1S/C24H28O8/c1-9(25)29-21-15-7-5-13-17(19(15)23(21)31-11(3)27)14-6-8-16-20(18(13)14)24(32-12(4)28)22(16)30-10(2)26/h5-8,13-24H,1-4H3
- InChI Key: NVFCLEIDAMUEOZ-UHFFFAOYSA-N
- SMILES: CC(=O)OC1C2C=CC3C(C2C1OC(=O)C)C4C3C5C(C=C4)C(C5OC(=O)C)OC(=O)C
Computed Properties
- Exact Mass: 444.17844
- Monoisotopic Mass: 444.178418
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 843
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 105
Experimental Properties
- Density: 1.33
- Boiling Point: 512.6°C at 760 mmHg
- Flash Point: 220.3°C
- Refractive Index: 1.572
- PSA: 105.2
1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate Related Literature
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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2. Book reviews
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
5127-97-9 (1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate) Related Products
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